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Compound Name: 5-trans U-46619

Cat. No.: B15603666

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin PGH2 and a potent
thromboxane A2 (TXA2) receptor agonist.[1][2] It mimics the effects of thromboxane A2, a key
mediator in hemostasis and thrombosis, by inducing platelet shape change, aggregation, and
vasoconstriction.[1] In research settings, U-46619 is a critical tool for studying TXA2-mediated
physiological and pathological processes, particularly in the context of platelet function and
cardiovascular diseases.[3][4] These application notes provide a detailed protocol for utilizing
U-46619 in platelet aggregation assays, along with relevant quantitative data and a schematic
of its signaling pathway.

Data Presentation

The following table summarizes key quantitative parameters for U-46619, providing a reference
for expected effective concentrations in various platelet function assays.
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Parameter Value System | Assay
EC50 (Platelet Aggregation) 0.58 uM Rabbit Platelets
EC50 (Platelet Aggregation) 82 nM Human Platelets
EC50 (Platelet Shape Change) 0.013 uM Platelets
EC50 (Platelet Shape Change) 4.8 nM Human Platelets
EC50 (TP Receptor Agonism) 35nM General
Concentration Range (Platelet

_ 1nM-10pM General
Aggregation)
Concentration Range )

0.1-1uM Rat Cardiomyocytes

(Intracellular Ca2+ Increase)

Data compiled from multiple sources.[4][5][6]

Experimental Protocol: Platelet Aggregation Assay

This protocol details the use of light transmission aggregometry to measure U-46619-induced
platelet aggregation in vitro.[4]

Materials:

e U-46619

e Venous blood from healthy, consenting donors

e 3.2% sodium citrate tubes

e Lumi-aggregometer

o Glass aggregometer cuvettes with magnetic stir bars
o Pipettes

e Centrifuge
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e Platelet-poor plasma (PPP)
o Platelet-rich plasma (PRP)
Methodology:

» Blood Collection: Draw venous blood into tubes containing 3.2% sodium citrate as an
anticoagulant.[4]

o Platelet-Rich Plasma (PRP) Preparation: Centrifuge the whole blood at 200 x g for 15
minutes at room temperature. This will separate the blood into layers, with the upper layer
being the PRP.[4]

o Platelet-Poor Plasma (PPP) Preparation: Centrifuge the remaining blood at 2000 x g for 10
minutes to obtain PPP, which is used to adjust the platelet count of the PRP.[4]

o Platelet Count Adjustment: Adjust the platelet count of the PRP to a final concentration of 2.5
x 108 platelets/mL using the previously prepared PPP.[4]

o Assay Procedure:

o Pipette 450 pL of the adjusted PRP into a glass aggregometer cuvette containing a
magnetic stir bar.[4]

o Incubate the cuvette at 37°C for 5 minutes in the heating block of the lumi-aggregometer.

[4]

o Add 50 pL of the U-46619 solution at the desired final concentration. To determine the
EC50, a concentration-response curve can be generated using a range of concentrations
(e.g., 10 nM to 10 puM).[4]

o Immediately begin recording the change in light transmission for 5-10 minutes. An
increase in light transmission corresponds to platelet aggregation.[4]

o Data Analysis: Determine the maximum percentage of aggregation for each U-46619
concentration. From the concentration-response curve, calculate the EC50 value, which
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represents the concentration of U-46619 that induces 50% of the maximal aggregation
response.[4]

Signaling Pathway

U-46619 exerts its effects by binding to and activating the thromboxane A2 receptor (TP
receptor), a G-protein coupled receptor. This activation initiates a downstream signaling
cascade that ultimately leads to platelet activation and aggregation.

Click to download full resolution via product page
Caption: U-46619 signaling cascade in platelets.

Experimental Workflow

The following diagram outlines the key steps involved in performing a platelet aggregation
assay using U-46619.
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Start: Healthy Donor

1. Venous Blood Collection
(3.2% Sodium Citrate)

‘o

2. PRP Preparation 3. PPP Preparation
(Centrifuge at 200 x g for 15 min) (Centrifuge at 2000 x g for 10 min)

‘o

4. Adjust Platelet Count in PRP
(to 2.5 x 108 platelets/mL with PPP)

!

5. Incubate Adjusted PRP
(450 pL at 37°C for 5 min)

!

6. Add U-46619
(50 pL of desired concentration)

'

7. Measure Light Transmission
(5-10 minutes)

!

8. Data Analysis
(Max % Aggregation, EC50)

Click to download full resolution via product page

Caption: Workflow for a U-46619 induced platelet aggregation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Platelet Aggregation Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603666#protocol-for-using-5-trans-u-46619-in-
platelet-aggregation-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15603666?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/U46619
https://www.hartbio.co.uk/reagents-and-instruments/U46619/
https://www.biodatacorp.com/post/u46619
https://www.benchchem.com/pdf/Application_Notes_Utilizing_the_Thromboxane_A2_Analog_U_46619_for_Thromboxane_Receptor_Signaling_Studies.pdf
https://www.medchemexpress.com/u-46619.html
https://www.biodatacorp.com/u-46619
https://www.benchchem.com/product/b15603666#protocol-for-using-5-trans-u-46619-in-platelet-aggregation-assays
https://www.benchchem.com/product/b15603666#protocol-for-using-5-trans-u-46619-in-platelet-aggregation-assays
https://www.benchchem.com/product/b15603666#protocol-for-using-5-trans-u-46619-in-platelet-aggregation-assays
https://www.benchchem.com/product/b15603666#protocol-for-using-5-trans-u-46619-in-platelet-aggregation-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15603666?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

